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Compound of Interest

Compound Name: 3-Hexyne

Cat. No.: B1328910 Get Quote

The safe and compliant disposal of 3-Hexyne is critical for ensuring laboratory safety and

environmental protection. As a highly flammable and hazardous chemical, 3-Hexyne must be

managed as hazardous waste from the point of generation through to its final disposal.

Adherence to institutional and regulatory protocols is mandatory. This guide provides essential

procedural steps for researchers, scientists, and drug development professionals to handle and

dispose of 3-Hexyne waste safely.

Key Hazard and Regulatory Information
Properly classifying waste is the first step in safe disposal. 3-Hexyne is considered hazardous

by the U.S. Occupational Safety and Health Administration (OSHA).[1] Chemical waste

generators are responsible for consulting local, regional, and national hazardous waste

regulations to ensure complete and accurate classification.[1]
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Property Data Reference

CAS Number 928-49-4 [1]

UN Number UN3295 [1]

Proper Shipping Name Hydrocarbons, liquid, n.o.s. [1]

Hazard Class 3 (Flammable Liquid) [1]

Packing Group II [1]

EPA Hazardous Waste Code D001 (Ignitability) [2][3]

Flash Point -14 °C / 6.8 °F (closed cup)

Signal Word Danger [1]

Primary Hazards

Highly flammable, aspiration

toxicity, skin/eye/respiratory

irritation.

[1][4]

Immediate Safety and Handling Protocols
Before handling 3-Hexyne for disposal, ensure all safety measures are in place to mitigate

risks.

Personal Protective Equipment (PPE): At a minimum, wear chemical-resistant gloves, safety

goggles or face shields, and a flame-retardant lab coat.[5]

Ventilation: Always handle 3-Hexyne in a well-ventilated area, preferably inside a certified

chemical fume hood.[5]

Ignition Source Control: 3-Hexyne is highly flammable.[1] Ensure there are no open flames,

sparks, or hot surfaces nearby.[1][5] Use only non-sparking tools and explosion-proof

equipment.[1][5]

Static Discharge Prevention: Ground and bond all containers and receiving equipment to

prevent static electricity buildup, which can ignite vapors.[1][4][5]
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Step-by-Step Disposal Procedures
Disposal of chemical waste is regulated by the Environmental Protection Agency (EPA) and

must be handled through an approved hazardous waste program.[6] Do not dispose of 3-
Hexyne in the regular trash or down the sanitary sewer.[1][6][7]

Step 1: Waste Collection and Containerization
Select an Appropriate Container: Collect 3-Hexyne waste in a sturdy, leak-proof container

that is chemically compatible.[8] High-density polyethylene (HDPE) containers are often

suitable.[9]

Keep Container Closed: The waste container must be kept tightly sealed at all times, except

when adding waste.[1][5][8]

Avoid Overfilling: Do not fill the container beyond 90% of its capacity to allow for vapor

expansion.[10]

Step 2: Labeling Hazardous Waste
Proper labeling is a critical regulatory requirement.

Attach a Hazardous Waste Tag: As soon as waste is first added to the container, affix a

completed Environmental Health and Safety (EHS) hazardous waste tag.[6]

Complete All Fields: The label must clearly state "Hazardous Waste" and include the

following information[6]:

Full chemical name: "3-Hexyne". Do not use abbreviations.

Quantity or concentration of the waste.

Date of waste generation.

The location of origin (e.g., building and room number).

The Principal Investigator's name and contact information.

Checkmarks for the appropriate hazard pictograms (flammable, irritant, health hazard).
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Step 3: Segregation and Storage
Segregate Incompatibles: Store 3-Hexyne waste separately from incompatible materials,

which include strong oxidizing agents, strong acids, strong bases, and strong reducing

agents.[1][6]

Designated Storage Area: Store the sealed and labeled waste container in a designated

hazardous waste storage area that is well-ventilated and away from ignition sources. This

area should be accessible only to trained personnel.

Use Secondary Containment: Place the waste container in a larger, chemically resistant

secondary container to contain any potential leaks.[8]

Step 4: Arranging for Disposal
Contact EHS: Once the waste container is full (or waste is no longer being generated),

contact your institution's Environmental Health and Safety (EHS) department or equivalent

office to schedule a waste pickup.[6][8]

Complete Paperwork: Fill out any required waste disposal forms as instructed by your EHS

office.[6]

Step 5: Disposal of Empty Containers
Thoroughly Empty: Ensure the original 3-Hexyne container is completely empty.[8]

Collect Rinsate: The first rinse of the empty container with a suitable solvent (e.g., acetone)

must be collected and disposed of as hazardous waste.[8] Given the aspiration toxicity of 3-
Hexyne, it is best practice to collect the first three rinses as hazardous waste.

Deface Label: Completely remove or deface the original manufacturer's label.[8]

Final Disposal: After rinsing and air-drying, the container can be disposed of as non-

hazardous solid waste, such as in a designated glass disposal box.[8]

Step 6: Spill Management
In the event of a spill, immediately alert personnel and evacuate the area if necessary.
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Control Ignition Sources: Remove all sources of ignition.

Absorb Spill: Use an inert absorbent material like sand, silica gel, or a universal binder to

soak up the spill.[1]

Collect Waste: Using non-sparking tools, carefully collect the absorbent material and

contaminated debris.[1]

Dispose as Hazardous Waste: Place the collected spill cleanup material into a sealed,

labeled hazardous waste container for disposal.[1]

Disposal Workflow Visualization
The following diagram outlines the logical steps for the proper disposal of 3-Hexyne waste.
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3-Hexyne Disposal Workflow

Start: 3-Hexyne Waste Generated

1. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

2. Collect Waste in a
Compatible & Labeled Container

3. Store Safely in Designated Area
(Segregated, Secondary Containment)

Container Full?

Continue Adding Waste

 No

4. Arrange for Pickup
via EHS/Licensed Vendor

  Yes

End: Waste Removed
by EHS

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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